Platensimycin B2

• Molecular Formula: C25H26N2O7
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 3-[(1S,5S,6R,7S,9S,10S)-5,9-dimethyl-4-oxo-8-oxatetracyclo[7.2.1.17,10.01,6]tridec-2-en-5-yl]-N-(7-hydroxy-2,4-dioxo-1,3-benzoxazin-8-yl)propanamide
• InChI: InChI=1S/C25H26N2O7/c1-23(16(29)5-8-25-10-12-9-15(20(23)25)34-24(12,2)11-25)7-6-17(30)26-18-14(28)4-3-13-19(18)33-22(32)27-21(13)31/h3-5,8,12,15,20,28H,6-7,9-11H2,1-2H3,(H,26,30)(H,27,31,32)/t12-,15+,20+,23-,24+,25+/m1/s1
• InChI Key: QPYJCWMWYJIYBV-YURBTCIXSA-N
• Isomeric SMILES: C[C@]12C[C@]34C[C@H]1C[C@@H]([C@H]3[C@](C(=O)C=C4)(C)CCC(=O)NC5=C(C=CC6=C5OC(=O)NC6=O)O)O2
• Canonical SMILES: CC12CC34CC1CC(C3C(C(=O)C=C4)(C)CCC(=O)NC5=C(C=CC6=C5OC(=O)NC6=O)O)O2

Description

Platensimycin B2 is a polycyclic cage that is platensimycin with a 1,3-oxazinane ring fused onto the aromatic ring. It is isolated from Streptomyces platensis. It has a role as a bacterial metabolite. It is a cyclic ether, a cyclic ketone, a polycyclic cage, a benzoxazine, an aromatic amide and a monocarboxylic acid amide. It derives from a platensimycin.

Scientific Research Applications

Antibacterial Properties

• Broad-Spectrum Antibacterial Activity : Platensimycin exhibits potent activity against a range of Gram-positive bacteria, including drug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci. Its unique mode of action, targeting the FabF/B condensing enzymes in bacterial fatty acid biosynthesis, sets it apart from existing antibiotics, indicating its potential as a novel treatment option for resistant bacterial infections (Wang et al., 2006).

• Mechanism of Action : Platensimycin works by selectively inhibiting β-ketoacyl-(acyl-carrier-protein (ACP)) synthase I/II (FabF/B) in bacterial lipid biosynthesis. This inhibition is crucial for its antibacterial efficacy (Manallack et al., 2008).

Advances in Synthesis

• Synthetic Strategies : Significant efforts have been made in synthesizing platensimycin and its analogs, with several strategies developed to construct its complex molecular structure. This includes asymmetric syntheses exploiting various chemical reactions (Nicolaou et al., 2009).

• Chemical Modifications and Analogs : Research has focused on modifying platensimycin's structure to enhance its activity and overcome pharmacokinetic limitations. Various analogs have been synthesized and tested for their antibacterial potency (Shen et al., 2009).

Potential Applications in Medicine

• Antidiabetic Effects : Platensimycin has shown potential in treating metabolic disorders like diabetes. It acts as an inhibitor of mammalian fatty acid synthase, which could be leveraged in developing treatments for diabetes and related conditions (Wu et al., 2011).

• Antibiotic Development : Given its unique action against drug-resistant pathogens and its potential for modification, platensimycin and its derivatives are considered promising candidates for developing new antibiotics (Martens & Demain, 2011).